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Compound of Interest

Compound Name: H-DL-Ala-OEt.HCI

Cat. No.: B015479

CAS Number: 617-27-6

This technical guide provides an in-depth overview of DL-Alanine ethyl ester hydrochloride, a
versatile amino acid derivative with significant applications in research and development. The
information is tailored for researchers, scientists, and drug development professionals, offering
detailed experimental protocols, comprehensive data, and visualizations of key processes.

Chemical and Physical Properties

DL-Alanine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of DL-alanine. It
is a white to off-white crystalline powder.[1] Its fundamental properties are summarized in the
table below.
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Property Value Reference
CAS Number 617-27-6 [11[2][3][4]
Molecular Formula CsH1:NO2-HCI [1]
Molecular Weight 153.61 g/mol [11[4115]
Melting Point 85-87 °C [6]
Appearance White to off-white powder [1]

N Soluble in water and ethanol,
Solubility ) ] [6]
insoluble in ether.

Storage Conditions Store at 0-8°C. [1]

Synthesis of DL-Alanine Ethyl Ester Hydrochloride

The most common method for the synthesis of DL-Alanine ethyl ester hydrochloride is the
Fischer esterification of DL-alanine with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification using
Thionyl Chloride

This protocol describes the synthesis of L-alanine ethyl ester hydrochloride, and a similar
procedure can be applied for the DL-racemic mixture.

Materials:

e L-alanine (or DL-alanine)
» Ethanol

e Thionyl chloride
Procedure:

e Dissolve L-alanine (3.56 g, 0.04 mol) in ethanol (30 mL) at -5 °C.
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e Slowly add thionyl chloride (3.6 mL) dropwise while maintaining the temperature and stirring.
» After the addition is complete, warm the reaction mixture to 78 °C and reflux for 1.5 hours.

e Upon completion, remove the solvent by vacuum distillation to yield L-alanine ethyl ester
hydrochloride. The expected yield is over 80%.

Experimental Protocol: Fischer Esterification using
Hydrogen Chloride Gas

This method provides a high yield of the desired product.

Materials:

L-alanine (or DL-alanine)

Dry ethanol

Hydrogen chloride gas

Diethyl ether

Procedure:

e Suspend L-alanine (100 g, 1.12 mol) in dry ethanol (800 ml).
o Bubble dry hydrogen chloride gas through the suspension.

» Reflux the resulting solution for 2 hours.

» Concentrate the solution in vacuo.

o Recrystallize the crude product from an ethanol-diethyl ether mixture to obtain the final
product as a white solid. The reported yield for the L-enantiomer is 98%.

Synthesis Workflow

The general workflow for the synthesis of DL-Alanine ethyl ester hydrochloride via Fischer
esterification can be visualized as follows:
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Synthesis Workflow of DL-Alanine Ethyl Ester Hydrochloride
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Caption: General workflow for the synthesis of DL-Alanine ethyl ester hydrochloride.

Spectroscopic Data

The structural confirmation of DL-Alanine ethyl ester hydrochloride is typically achieved through
various spectroscopic techniques.
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Technique Observed Peaks/Signals

5 1.11 (3H, t, J=7.1, CH2CHs), 1.37 (3H, d,
1H NMR (200 MHz, D20) J=7.4, CHCHs), 4.03 (1H, g, J=7.2, CHCHs),
4.09 (2H, q, J=7.2, CH2CHs), 4.16 (2H, s, NH2)

5 13.98 (CHs), 15.90 (CHs), 49.65 (CH), 64.29

13C NMR (125 MHz, D20) (CHz), 171.57 (CO)
2), .

The IR spectrum would show characteristic
IR (KBr) peaks for the amine hydrochloride salt, the ester

carbonyl group, and C-H bonds.

Note: The provided NMR data is for the L-enantiomer, but similar chemical shifts are expected
for the DL-racemic mixture.

Applications in Research and Development

DL-Alanine ethyl ester hydrochloride serves as a crucial building block and intermediate in
various scientific fields.

o Pharmaceutical Development: It is an important intermediate in the synthesis of a variety of
pharmaceuticals.[1] Its use in creating analogs of bioactive peptides allows for the
development of novel therapeutic agents.

o Peptide Synthesis: As a protected amino acid derivative, it is a fundamental component in
peptide synthesis, facilitating the formation of peptide bonds.[1]

e Biochemical Research: This compound is utilized in studies of amino acid metabolism and
protein synthesis.[1] It can also serve as a substrate in enzymatic reactions to explore
enzyme activity and specificity.

e Food Industry: It is used as a flavor enhancer in food products.[1]

Potential Biological Activity and Signaling Pathway

While specific signaling pathways for DL-Alanine ethyl ester hydrochloride are not extensively
documented, studies on related L-amino acid esters suggest a potential for vasodilator activity.
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This activity is proposed to be mediated by the release of endothelium-derived nitric oxide
(EDNO).

A proposed mechanism involves the uptake of the amino acid ester by endothelial cells,
followed by enzymatic conversion, which in turn stimulates the production of nitric oxide by
endothelial nitric oxide synthase (eNOS). The released nitric oxide then diffuses to adjacent
smooth muscle cells, where it activates guanylate cyclase, leading to an increase in cyclic GMP
(cGMP) and subsequent vasodilation.
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Hypothetical Signaling Pathway for Vasodilation
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Caption: Hypothetical signaling pathway for vasodilation induced by amino acid esters.
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Safety and Handling

DL-Alanine ethyl ester hydrochloride is classified as an irritant. Standard laboratory safety
precautions should be observed when handling this compound, including the use of personal
protective equipment such as gloves and safety glasses. It should be stored in a cool, dry, and
well-ventilated area.

This guide provides a comprehensive summary of the available technical information for DL-
Alanine ethyl ester hydrochloride. For further details, researchers are encouraged to consult
the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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